Cas no 1227591-28-7 (3-Bromo-6-hydroxypyridine-2-acetonitrile)

• Product Name: 3-Bromo-6-hydroxypyridine-2-acetonitrile
• CAS No: 1227591-28-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4913962
• Update Time: 2025-10-21

3-Bromo-6-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-5-1-2-7(11)10-6(5)3-4-9/h1-2H,3H2,(H,10,11)
• InChI Key： CAPAVSBDLZWBFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9

Additional information on 3-Bromo-6-hydroxypyridine-2-acetonitrile

Professional Introduction to 3-Bromo-6-hydroxypyridine-2-acetonitrile (CAS No: 1227591-28-7)

3-Bromo-6-hydroxypyridine-2-acetonitrile, a compound with the chemical formula C₆H₃BrN₂O, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its bromo and hydroxy substituents on the pyridine ring, which make it a valuable building block for synthesizing more complex molecules. The presence of an acetonitrile group at the 2-position further enhances its reactivity, making it a preferred choice for various chemical transformations.

The CAS No: 1227591-28-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research communications. Its molecular structure, featuring a pyridine core with functional groups at specific positions, allows for diverse synthetic pathways. These include nucleophilic substitution reactions, condensation reactions, and metal-catalyzed cross-coupling processes, which are fundamental in modern drug discovery.

In recent years, the demand for heterocyclic compounds like 3-Bromo-6-hydroxypyridine-2-acetonitrile has surged due to their prevalence in biologically active molecules. The hydroxy group at the 6-position of the pyridine ring can be further functionalized to introduce additional pharmacophores, making this compound a critical intermediate in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 3-Bromo-6-hydroxypyridine-2-acetonitrile is its role in constructing complex scaffolds that mimic natural products. The bromo substituent provides a handle for palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds with precision. This has been particularly useful in generating libraries of compounds for high-throughput screening. Furthermore, the acetonitrile moiety can participate in cycloaddition reactions, expanding the structural diversity of derivatives.

Recent studies have highlighted the compound's utility in developing kinase inhibitors. Pyridine derivatives are well-known for their interaction with ATP-binding sites in kinases, which are pivotal enzymes in cellular signaling. By modifying the substituents on the pyridine ring, researchers can fine-tune binding affinity and selectivity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-6-hydroxypyridine-2-acetonitrile could be designed to inhibit specific kinases implicated in tumor growth.

The synthesis of 3-Bromo-6-hydroxypyridine-2-acetonitrile typically involves multi-step organic transformations starting from readily available precursors. A common route includes halogenation of a hydroxypyridine derivative followed by nitrile formation. Advances in synthetic methodologies have improved yields and purity, making large-scale production feasible for industrial applications. Catalytic hydrogenation and oxidation reactions can also be employed to modify other functional groups within the molecule.

The compound's versatility extends to agrochemical applications as well. Pyridine-based compounds are frequently used as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. Researchers have explored derivatives of 3-Bromo-6-hydroxypyridine-2-acetonitrile to develop environmentally friendly alternatives that offer enhanced efficacy while minimizing ecological impact.

In conclusion, 3-Bromo-6-hydroxypyridine-2-acetonitrile (CAS No: 1227591-28-7) is a cornerstone intermediate in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic manipulations, making it indispensable for developing novel bioactive molecules. The ongoing exploration of its derivatives continues to yield promising candidates for treating various diseases, underscoring its importance in modern chemistry.